Cas no 59015-72-4 (25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion)
59015-72-4 structure
25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion
59015-72-4
C32H46O8
558.703
2081631
25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion Properties
Names and Identifiers
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- 25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion
- 25-acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-diene-3,11,22-trione
- CKBP002
- CuB
- Cucurbitacin
- cucurbitacin B
- NSC-49451
- +Expand
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- IXQKXEUSCPEQRD-UHFFFAOYSA-N
- InChI=1S/C32H46O8/c1-17(33)40-27(2,3)13-12-23(36)32(9,39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,12-13,19-22,25,34-35,39H,11,14-16H2,1-9H3
- CC(=O)OC(C)(C)\C=C\C(=O)C(C)(O)C1C(O)CC2(C)C3CC=C4C(CC(O)C(=O)C4(C)C)C3(C)C(=O)CC12C |c:22|
25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion Suppliers
CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.
Audited Supplier
(CAS:59015-72-4)
HUA SONG TAO
18228097334
2885374103@qq.com
25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion Related Literature
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1. Contents
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2. Fluorescent heterometallic MOFs: tunable framework charges and application for explosives detection†Kangcai Wang,Tianlin Liu,Yuji Liu,Xin Tian,Jie Sun,Qinghua Zhang CrystEngComm, 2016,18, 8301-8308
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Jin-Wei Yuan,Qian Chen,Wen-Tao Wu,Jian-Jun Zhao,Liang-Ru Yang,Yong-Mei Xiao,Pu Mao,Ling-Bo Qu New J. Chem., 2022,46, 9451-9460
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Won-Young Cha,Tomoki Yoneda,Sangsu Lee,Jong Min Lim,Atsuhiro Osuka,Dongho Kim Chem. Commun., 2014,50, 548-550
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8. Back cover
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Bruno Grignard,Stephanie Schmeits,Raphaël Riva,Christophe Detrembleur,Philippe Lecomte,Christine Jérôme Green Chem., 2009,11, 1525-1529
59015-72-4 (25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion) Related Products
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